Cas no 101327-87-1 (8-Nitro-7-quinolinecarboxaldehyde)
101327-87-1 structure
Product Name:8-Nitro-7-quinolinecarboxaldehyde
CAS No:101327-87-1
MF:C10H6N2O3
MW:202.16624212265
MDL:MFCD08436438
CID:1128715
PubChem ID:87561231
Update Time:2025-04-20
8-Nitro-7-quinolinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 8-Nitro-7-quinolinecarboxaldehyde
- 8-amino-7-quinolinecarbaldehyde
- 7-Quinolinecarboxaldehyde, 8-nitro-
- AGN-PC-00FSON
- ANW-14454
- CTK3J9690
- 8-nitro-7-quinolinecarbaldehyde
- ACMC-2097uw
- 7-Formyl-8-nitroquinoline
- 8-nitro-quinoline-7-carbaldehyde
- 8-nitroquinoline-7-carbaldehyde
- 8-Nitroquinoline-7-carboxaldehyde
- CGYVBVWBGRTQJQ-UHFFFAOYSA-N
- BB 0262709
- N0852
- SY106138
- CS-0131621
- 101327-87-1
- SCHEMBL1011709
- AS-62211
- DB-369719
- AKOS000319912
- DTXSID70472154
- MFCD08436438
- F16251
- SB71926
-
- MDL: MFCD08436438
- Inchi: 1S/C10H6N2O3/c13-6-8-4-3-7-2-1-5-11-9(7)10(8)12(14)15/h1-6H
- InChI Key: CGYVBVWBGRTQJQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=O)C=CC2=CC=CN=C21)=O
Computed Properties
- Exact Mass: 202.03800
- Monoisotopic Mass: 202.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.8
- XLogP3: 1.5
Experimental Properties
- Density: 1.441±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 178.0 to 182.0 deg-C
- Solubility: Very slightly soluble (0.11 g/l) (25 º C),
- PSA: 75.78000
- LogP: 2.47870
8-Nitro-7-quinolinecarboxaldehyde Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319-H341
- Warning Statement: P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
8-Nitro-7-quinolinecarboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144654-5g |
8-nitroquinoline-7-carbaldehyde |
101327-87-1 | 95% | 5g |
$382 | 2021-08-05 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB10278-5g |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98% | 5g |
$588 | 2023-09-07 | |
| TRC | N596453-10mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N596453-50mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N596453-100mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 100mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X08265-250mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98% | 250mg |
¥184.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X08265-1g |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98% | 1g |
¥467.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X08265-100mg |
8-Nitro-7-quinolinecarboxaldehyde |
101327-87-1 | 98% | 100mg |
¥109.0 | 2024-07-18 | |
| Chemenu | CM144654-250mg |
8-nitroquinoline-7-carbaldehyde |
101327-87-1 | 95% | 250mg |
$76 | 2023-02-19 | |
| Chemenu | CM144654-1g |
8-nitroquinoline-7-carbaldehyde |
101327-87-1 | 95% | 1g |
$156 | 2023-02-19 |
8-Nitro-7-quinolinecarboxaldehyde Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
101327-87-1 (8-Nitro-7-quinolinecarboxaldehyde) Related Products
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- 153813-70-8(3-Nitroisonicotinaldehyde)
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- 5466-50-2( )
- 157915-07-6(8-Nitroquinoline-6-carboxylic acid)
- 79965-62-1(4-Methyl-3-nitroquinoline)
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